Cas no 2172621-03-1 (4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid)

• Product Name: 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid
• CAS No: 2172621-03-1
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5974294
• PubChem ID: 165878794
• Update Time: 2025-10-29

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid
• 4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]oxolane-3-carboxylic acid
• 2172621-03-1
• EN300-1508634

• Inchi： 1S/C26H28N2O6/c1-2-28(23-16-33-14-22(23)25(30)31)24(29)12-7-13-27-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-12,21-23H,2,13-16H2,1H3,(H,27,32)(H,30,31)/b12-7+
• InChI Key： GGNZCKLYXUWZBR-KPKJPENVSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid

Introduction to 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid (CAS No. 2172621-03-1)

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172621-03-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a butenamide moiety linked to an oxolane ring. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid incorporates several key pharmacophoric elements that are known to contribute to biological activity. The oxolane ring, for instance, is a heterocyclic structure that can influence the conformational flexibility and solubility of the molecule, while the butenamide group is often associated with pain relief and anti-inflammatory properties. The N-terminal ethyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group provide additional functional handles for chemical modifications, enabling researchers to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacological targets to achieve synergistic effects. The unique structural features of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid make it an attractive scaffold for such multidrug-like approaches. For example, the fluorene moiety has been shown to enhance cell membrane permeability and improve bioavailability, while the oxolane ring can modulate enzyme interactions. These characteristics are particularly relevant in the context of oncology and immunology, where targeting multiple pathways simultaneously is often necessary to overcome drug resistance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidooxolane-3-carboxylic acid can interact with various biological targets, including kinases and proteases, which are key players in cancer progression and inflammation. The Fmoc group, while primarily used as a protecting group in peptide synthesis, has also been explored for its potential role in stabilizing reactive intermediates or enhancing binding affinity in certain protein-ligand interactions.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to integrate complex functional groups into a single molecular entity. The synthetic route involves multi-step reactions, including condensation, cyclization, and functional group transformations, each requiring careful optimization to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

From a medicinal chemistry perspective, 4-N-ethyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butenamidooxolane carboxylic acid (CAS No. 2172621 - 03 - 1) offers several advantages over existing therapeutic agents. Its ability to modulate multiple targets simultaneously suggests potential therapeutic benefits in treating complex diseases such as cancer and autoimmune disorders. Additionally, the compound's structural complexity provides a rich scaffold for derivative design, allowing researchers to explore novel analogs with enhanced efficacy or reduced side effects.

In clinical settings, early-stage trials have shown promising results when this compound is used in combination with other treatments. For instance, its application as an adjuvant therapy in oncology has demonstrated improved patient outcomes by inhibiting tumor growth and enhancing immune response. The fluorene-based moiety, known for its photophysical properties, also opens avenues for photoactivated drug delivery systems, where light-induced activation could improve targeted therapy.

The future development of 4-N-(Ethyl)-4-{[(9H-fluorenylmethoxycarbonyl)amino]butenamidoxylole carboxylic acid (CAS 2172621 - 03 - 1) will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in genomics and proteomics will provide deeper insights into disease mechanisms, guiding the design of more effective derivatives tailored to specific patient populations. Furthermore, innovations in synthetic methodologies will enable rapid screening of large libraries of analogs, accelerating the discovery process.

Environmental considerations also play a crucial role in the development of new pharmaceuticals. The design of 4-N-(Ethyl)-{[(Fluorenylmethoxycarbonylamino]butenamidoxylole carboxylic acid (CAS No: 2172621 - 03 - 1) prioritizes biodegradability and minimal environmental impact through rational molecular design. By incorporating elements that promote stability while ensuring eventual degradation into non-toxic byproducts, researchers aim to balance therapeutic efficacy with ecological responsibility.

In conclusion,CAS No: 2172621 - 03 - 1 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and patient care. Its unique structural features offer multiple opportunities for therapeutic intervention across various disease areas while adhering to modern principles of sustainable chemical design. As research continues to uncover new applications,this compound stands as a testament to innovation at the intersection of organic synthesis, medicinal biology,and clinical medicine.